Cas no 54706-70-6 (Dodecanoic acid ingenol ester)

• Product Name: Dodecanoic acid ingenol ester
• CAS No: 54706-70-6
• Molecular Formula: C₃₂H₅₀O₇
• Molecular Weight: 546.7
• MDL: MFCD30478893
• CID: 838465
• PubChem ID: 85364165

Dodecanoic acid ingenol ester Properties

Names and Identifiers

• Dodecanoic acid ingenol ester
• 13-dodecanoyl ingenol
• 13-OXYINGENOL DODECANOAT
• 13-Oxyingenol Dodecanoate
• Dodecanoic acid, (1aR,​2S,​5R,​5aR,​6S,​8aS,​9R,​10aS)​-​1,​1a,​2,​5,​5a,​6,​9,​10-​octahydro-​5,​5a,​6-​trihydroxy-​4-​(hydroxymethyl)​-​1,​1,​7,​9-​tetramethyl-​11-​oxo-​10aH-​2,​8a-​methanocyclopen
• [(1S,5R,9R,10S,12S)-4,5,6-Trihydroxy-7-(hydroxymethyl)-3,11,11,14-tetramethyl-15-oxo-12-tetracyclo[7
• A870376
• [trihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] dodecanoate
• 13-Oxyingenol-13-dodecanoate
• CS-3914
• HY-N0867
• Dodecanoic acid ingenol ester?
• SCHEMBL21969821
• MFCD30478893
• CHEMBL4282466
• [(1S,4S,5R,6R,9S,10R,12S,14R)-4,5,6-trihydroxy-7-(hydroxymethyl)-3,11,11,14-tetramethyl-15-oxo-12-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] dodecanoate
• 54706-70-6
• DA-52651
• MS-30025

• MDL： MFCD30478893
• InChIKey： FEZDDYPHEHMXLF-YFQQJSGYSA-N
• Inchi： InChI=1S/C32H50O7/c1-6-7-8-9-10-11-12-13-14-15-24(34)39-31-18-21(3)30-17-20(2)26(35)32(30,38)27(36)22(19-33)16-23(28(30)37)25(31)29(31,4)5/h16-17,21,23,25-27,33,35-36,38H,6-15,18-19H2,1-5H3/t21-,23+,25-,26+,27-,30+,31+,32-/m1/s1
• SMILES： CCCCCCCCCCCC(=O)O[C@@]12[C@H]([C@H]3C(=O)[C@]4([C@H](C)C2)[C@@]([C@H](O)C(CO)=C3)(O)[C@@H](O)C(C)=C4)C1(C)C

Computed Properties

• Exact Mass: 546.355654g/mol
• Surface Charge: 0
• XLogP3: 4.7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 546.355654g/mol
• Monoisotopic Mass: 546.355654g/mol
• Topological Polar Surface Area: 124Ų
• Heavy Atom Count: 39
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 546.7

Experimental Properties

• Solubility: Insuluble (9.8E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids